Cas no 50866-19-8 (4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione)

• Product Name: 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione
• CAS No: 50866-19-8
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 3167151
• PubChem ID: 43682500
• Update Time: 2025-06-14

4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• SB65767
• 50866-19-8
• 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione

• Inchi： 1S/C14H14N4O2/c1-7-10(8(2)17-16-7)6-18-13(19)9-4-3-5-11(15)12(9)14(18)20/h3-5H,6,15H2,1-2H3,(H,16,17)
• InChI Key： KUBKQZXGMKZTSE-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1CC1C(C)=NNC=1C)=O)N

Computed Properties

• Exact Mass: 270.11167570Da
• Monoisotopic Mass: 270.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione

Research Briefing on 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8)

The compound 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural features, exhibits promising biological activities, particularly in the context of targeted drug development and therapeutic applications. Recent studies have explored its potential as a modulator of key enzymatic pathways and its role in the inhibition of specific protein-protein interactions, making it a compound of high interest for further investigation.

One of the primary areas of focus in recent research has been the compound's mechanism of action. Preliminary findings suggest that 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione interacts with specific binding sites on target proteins, leading to the disruption of critical cellular processes. For instance, studies have demonstrated its efficacy in inhibiting the activity of certain kinases involved in inflammatory and proliferative diseases. These findings are supported by in vitro assays and molecular docking simulations, which highlight the compound's high binding affinity and selectivity.

In addition to its biochemical properties, the synthetic pathways for 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione have also been a subject of optimization. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for rigorous testing.

The therapeutic potential of 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione extends to various disease models, including cancer, autoimmune disorders, and infectious diseases. In oncology, for example, the compound has shown promising results in suppressing tumor growth in xenograft models, with minimal off-target effects. Similarly, its anti-inflammatory properties have been validated in models of rheumatoid arthritis, suggesting its potential as a novel immunomodulatory agent.

Despite these encouraging findings, challenges remain in the development of 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione as a therapeutic candidate. Issues such as pharmacokinetics, bioavailability, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses, which will provide deeper insights into the compound's optimization and clinical applicability.

In conclusion, 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities position it as a valuable candidate for further research and development. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments in a range of medical conditions.